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Compound of Interest

Compound Name: nitro-Grela

Cat. No.: B1312454

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of nitro-Grela, a second-generation Grubbs-
type catalyst, with a focus on its safe handling, mechanism of action, and application in key
chemical transformations. The information is intended for professionals in research and drug
development who utilize olefin metathesis in their synthetic workflows.

Safety and Handling Guidelines

nitro-Grela and its derivatives are ruthenium-based organometallic compounds. While they
exhibit high stability in air, adherence to proper laboratory safety protocols is essential.[1]
Based on available Safety Data Sheets (SDS) for similar compounds, nitro-Grela is not
classified as a hazardous substance according to the Globally Harmonized System (GHS).
However, the following handling and storage precautions should be observed:

1.1. Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield should be worn at all times.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Skin and Body Protection: A lab coat and appropriate street clothing should be worn. Avoid
exposed skin.
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1.2. Handling:

 Inert Atmosphere: For optimal catalyst performance and longevity, it is recommended to
handle nitro-Grela under an inert atmosphere (e.g., nitrogen or argon), particularly for long-
term storage and sensitive reactions.[1]

» Avoid Inhalation: Handle the powdered catalyst in a well-ventilated area or a fume hood to
avoid inhaling dust particles.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the
affected area thoroughly with water.

1.3. Storage:

e Long-term Storage (>1 week): Store in a cool, dry place (2-8 °C is recommended) under an
inert gas.[1]

o Short-term Storage (<1 week): Can be stored at ambient temperature under an inert gas.[1]

o Container: Keep the container tightly sealed to prevent degradation from atmospheric
moisture and oxygen.

1.4. Disposal:

» Dispose of waste material in accordance with local, regional, and national regulations for
chemical waste.

1.5. Toxicological Information:
o Acute Effects: No irritant effects on the skin or eyes have been reported.
e Sensitization: No sensitizing effects are known.

« |tis important to note that comprehensive toxicological data for nitro-Grela is limited. As with
all chemical reagents, exposure should be minimized.

Physicochemical Properties
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The following table summarizes the key physicochemical properties of nitro-Grela.

Property Value

Chemical Formula Cs1H37CI2NsOsRu
Molecular Weight 671.62 g/mol

Appearance Green to dark green powder
Melting Point >300 °C

Purity >95%

Storage Temperature 2-8 °C

Mechanism of Action: The Olefin Metathesis
Catalytic Cycle

The catalytic activity of nitro-Grela in olefin metathesis is governed by the Chauvin
mechanism. This cycle involves a series of [2+2] cycloaddition and cycloreversion steps
between the ruthenium alkylidene and the olefin substrates. The user's request for "signaling
pathways" is interpreted in this chemical context as the catalytic cycle.

Initiation

;’:':21{:; - Isopropoxystyrene
14e- Active Species
+ Olefin B (R2CH=CH2) [Ru]=CHR
- Product B (R2CH=CH2) W
Product Coordination ﬂ

Propagation

[2+2] Cycloaddition [2+2] C ~ .
{ S— Intermediate A NEREAIIEETS

+ Olefin A (RICH=CH2)
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Caption: The Chauvin mechanism for olefin metathesis catalyzed by a Grubbs-type catalyst like
nitro-Grela.

Experimental Protocols

nitro-Grela is a versatile catalyst for various olefin metathesis reactions, including Ring-Closing
Metathesis (RCM), Cross-Metathesis (CM), and En-Yne Metathesis.

General Considerations for Olefin Metathesis Reactions:

e Solvent: Dichloromethane (DCM) and toluene are commonly used solvents. Ensure solvents
are dry and degassed for optimal results.

o Catalyst Loading: Typically ranges from 0.1 to 5 mol%, depending on the substrate and
reaction type.

o Temperature: Reactions are often run at room temperature to 40 °C, although some
substrates may require heating.

o Atmosphere: While nitro-Grela is air-stable, performing reactions under an inert atmosphere
of nitrogen or argon is good practice to prevent catalyst deactivation, especially in reactions
requiring long times or low catalyst loadings.

Detailed Experimental Protocol for Ring-Closing
Metathesis (RCM) of Diethyl Diallylmalonate:

This protocol describes the synthesis of diethyl cyclopent-3-ene-1,1-dicarboxylate.
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Add nitro-Grela (15 mg, 22 pmol)
to a 200 mL two-necked round bottom flask.
[ Purge the flask with N2. ]

[Add 40 mL of Dichloromethane (DCM))

i

Grepare a solution of diethyl diallylmalonata

(237 mg, 986 pumol) in 5.5 mL of DCM.

i

Gdd the substrate solution dropwise to the flask)

[Stir the reaction mixture at room temperature for 6 hours}
[Monitor the reaction by NMR)

Gemove the solvent under reduced pressure)

i

C’urify the residue by silica gel column chromatographa

(hexane:EtOAc = 1:1).

Obtain diethyl cyclopent-3-ene-1,1-dicarboxylate
as a pale yellow oil (206 mg, 98% yield).
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Caption: Experimental workflow for the Ring-Closing Metathesis of diethyl diallylmalonate using
nitro-Grela.

Materials:

e nitro-Grela (15 mg, 22 pmol)

o Diethyl diallylmalonate (237 mg, 986 umol)

e Dichloromethane (DCM), anhydrous (45.5 mL)

e 200 mL two-necked round-bottom flask

» Standard glassware for inert atmosphere techniques and chromatography

Procedure:

To a 200 mL two-necked round-bottom flask, add nitro-Grela (15 mg, 22 pmol).
e Purge the flask with dry nitrogen gas.
e Add 40 mL of anhydrous dichloromethane to the flask.

 |In a separate vial, dissolve diethyl diallylmalonate (237 mg, 986 pumol) in 5.5 mL of
anhydrous dichloromethane.

o Add the solution of diethyl diallylmalonate dropwise to the reaction flask.
 Stir the mixture at room temperature for 6 hours.

e The reaction progress can be monitored by Nuclear Magnetic Resonance (NMR)
spectroscopy.

e Upon completion, concentrate the reaction mixture under reduced pressure to remove the
solvent.

 Purify the resulting residue by silica gel column chromatography using a mixture of hexane
and ethyl acetate (1:1) as the eluent.
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e The product, diethyl cyclopent-3-ene-1,1-dicarboxylate, is obtained as a pale yellow oil (206
mg, 98% yield).

Quantitative Data from Cited Experiments

The following tables summarize quantitative data from various olefin metathesis reactions using
nitro-Grela and its derivatives, providing a comparative overview of its performance.

Comparison of Catalysts in the RCM of Diethyl
Diallylmalonate in Various Solvents

Catalyst
) Temperature .

Catalyst Solvent Loading °C) Yield (%)

(mol%)
nG Toluene 0.1 70
nG 2-MeTHF 0.1 70 very low
nG-SIPr 2-MeTHF 0.1 70 very low
nG-l2 Toluene 0.1 70
nG-SIPr-12 Toluene 0.25 40
nG-SIPr-I2 2-MeTHF 0.25 40
nG-SIPr-12 EtOAC 0.25 70
nG-SIPr-I2 iPrOH 0.75 40

Note: "-" indicates data not specified in the provided search results.

Cross-Metathesis (CM) Reaction Data
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Catal
yst
. Temp . . Selec
Subst Subst Catal Loadi Solve Time Yield o
eratur tivity .
ratel rate2 yst ng nt (h) (%) Ratio
e (°C) (%)
(mol
%)
Cis-
Methyl 1,4
Toluen
undec diacet nG 0.4 70 2 84 99 6/1
e
enoate  oxy-2-
butene
cis-
Methyl 1,4-
) Toluen
undec diacet nG-Iz 0.4 70 2 88 96 4.8/1
e
enoate  oxy-2-
butene
Cis-
Methyl 1,4
nG- Toluen
undec diacet 0.4 70 2 88 98 5/1
SIPr e
enoate  oxy-2-
butene
cis-
Methyl  1,4-
nG- Toluen
undec diacet 0.4 70 2 84 90 3/1
SIPr-12 e
enoate  oxy-2-
butene
Methyl  Methyl
Toluen
undec acrylat nG 0.5 70 2 98 >99 19/1
e
enoate e
Methyl  Methyl
Toluen
undec acrylat  nG-lz 0.5 70 2 74 88 9/1
e
enoate e
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Methyl  Methyl

nG- Toluen

undec acrylat 0.5 70 2 98 >99 9/1
SIPr e

enoate e

Methyl  Methyl

Y Y nG- Toluen

undec acrylat 0.5 70 2 30 44 9/1

SIPr-12 e

enoate e

This guide provides foundational information for the safe and effective use of nitro-Grela. For
specific applications and troubleshooting, consulting the primary literature is highly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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